Cas no 2549038-20-0 (N-[1-(3-chloro-5-cyanopyridin-2-yl)pyrrolidin-3-yl]-N-methyl-1-phenylmethanesulfonamide)

• Product Name: N-[1-(3-chloro-5-cyanopyridin-2-yl)pyrrolidin-3-yl]-N-methyl-1-phenylmethanesulfonamide
• CAS No: 2549038-20-0
• MF: C₁₈H₁₉ClN₄O₂S
• MW: 390.887061357498
• CID: 5313560
• PubChem ID: 154582684
• Update Time: 2025-06-09

N-[1-(3-chloro-5-cyanopyridin-2-yl)pyrrolidin-3-yl]-N-methyl-1-phenylmethanesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[1-(3-Chloro-5-cyano-2-pyridinyl)-3-pyrrolidinyl]-N-methylbenzenemethanesulfonamide
• AKOS040730126
• N-[1-(3-chloro-5-cyanopyridin-2-yl)pyrrolidin-3-yl]-N-methyl-1-phenylmethanesulfonamide
• F6788-9524
• 2549038-20-0

• Inchi： 1S/C18H19ClN4O2S/c1-22(26(24,25)13-14-5-3-2-4-6-14)16-7-8-23(12-16)18-17(19)9-15(10-20)11-21-18/h2-6,9,11,16H,7-8,12-13H2,1H3
• InChI Key： PGTQHJOUQDHFKP-UHFFFAOYSA-N
• SMILES： ClC1=CC(C#N)=CN=C1N1CCC(C1)N(C)S(CC1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 390.0917247g/mol
• Monoisotopic Mass: 390.0917247g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 623
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 85.7Ų

Experimental Properties

• Density: 1.41±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 579.1±60.0 °C(Predicted)
• pka: 1.33±0.39(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 3-pyridinecarbonitriles

Additional information on N-[1-(3-chloro-5-cyanopyridin-2-yl)pyrrolidin-3-yl]-N-methyl-1-phenylmethanesulfonamide

N-[1-(3-chloro-5-cyanopyridin-2-yl)pyrrolidin-3-yl]-N-methyl-1-phenylmethanesulfonamide (CAS No. 2549038-20-0): An Overview

N-[1-(3-chloro-5-cyanopyridin-2-yl)pyrrolidin-3-yl]-N-methyl-1-phenylmethanesulfonamide (CAS No. 2549038-20-0) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number, is a member of the sulfonamide class and exhibits unique structural and functional properties that make it a valuable candidate for various therapeutic applications.

The chemical structure of N-[1-(3-chloro-5-cyanopyridin-2-yl)pyrrolidin-3-yl]-N-methyl-1-phenylmethanesulfonamide is characterized by a pyrrolidine ring substituted with a 3-chloro-5-cyanopyridine moiety, a methyl group, and a phenylmethanesulfonamide group. The presence of these functional groups imparts specific pharmacological properties to the molecule, making it an interesting target for drug discovery and development.

Recent studies have highlighted the potential of this compound in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that N-[1-(3-chloro-5-cyanopyridin-2-yl)pyrrolidin-3-yl]-N-methyl-1-phenylmethanesulfonamide exhibits potent anti-inflammatory and analgesic activities. These properties are attributed to its ability to modulate specific signaling pathways involved in inflammation and pain perception.

In addition to its anti-inflammatory and analgesic effects, this compound has also been investigated for its potential as an antitumor agent. Studies conducted by researchers at the National Cancer Institute have demonstrated that N-[1-(3-chloro-5-cyanopyridin-2-yl)pyrrolidin-3-yl]-N-methyl-1-phenylmethanesulfonamide can inhibit the growth of various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action involves the disruption of key cellular processes such as cell cycle progression and apoptosis.

The pharmacokinetic profile of N-[1-(3-chloro-5-cyanopyridin-2-yl)pyrrolidin-3-yl]-N-methyl-1-phenylmethanesulfonamide has been extensively studied to understand its behavior in biological systems. Research indicates that the compound is well-absorbed following oral administration and exhibits good bioavailability. Its metabolism primarily occurs via cytochrome P450 enzymes, leading to the formation of several metabolites that are excreted through both renal and hepatic pathways.

The safety profile of N-[1-(3-chloro-5-cyanopyridin-2-yl)pyrrolidin-3-yl]-N-methyl-1-phenylmethanesulfonamide has been evaluated in preclinical studies using animal models. These studies have shown that the compound is generally well-tolerated at therapeutic doses, with no significant adverse effects observed. However, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

In conclusion, N-[1-(3-chloro-5-cyanopyridin-2-y l)pyrrolidin - 3 - yl] - N - methyl - 1 - phen ylmethanesulfon amide (CAS No. 2549038 - 20 - 0) represents a promising candidate for the development of novel therapeutic agents. Its unique chemical structure and diverse pharmacological activities make it an attractive target for further research and development in the pharmaceutical industry. As ongoing studies continue to unravel its full potential, this compound may pave the way for new treatments in areas such as inflammation, pain management, and cancer therapy.